Cas no 2171559-67-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid
• CAS No: 2171559-67-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6099830
• PubChem ID: 165568115
• Update Time: 2025-10-30

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid
• 2171559-67-2
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]azepane-2-carboxylic acid
• EN300-1524395

• Inchi： 1S/C27H32N2O6/c1-34-24(25(30)29-16-8-2-3-13-23(29)26(31)32)14-15-28-27(33)35-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-24H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： IYMPSHBNCULCHS-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid

The compound with CAS No 2171559-67-2, known as 1-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structure and promising applications in drug delivery systems and advanced materials.

Structure and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanoyl group, and an azepane ring. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. The azepane ring, a seven-membered cyclic amine, contributes to the molecule's rigidity and potential for forming stable complexes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving Fmoc protection and cyclization techniques. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for further studies.

Applications in Pharmaceuticals

In the pharmaceutical industry, this compound has shown promise as a drug carrier. Its ability to form stable complexes with various bioactive molecules makes it an attractive candidate for drug delivery systems. Studies have demonstrated that the Fmoc group can be selectively removed under specific conditions, allowing for controlled release of encapsulated drugs.

Preliminary pharmacokinetic studies indicate that this compound exhibits favorable biodistribution profiles, suggesting its potential use in targeted drug delivery. Furthermore, its biocompatibility has been validated in in vitro assays, reducing concerns about toxicity.

Materials Science Applications

Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the development of advanced polymers and self-healing materials. The azepane ring's inherent flexibility and reactivity enable the formation of dynamic covalent bonds, which are essential for self-healing properties.

Recent research has focused on incorporating this compound into polymer networks to create materials with enhanced mechanical properties and self-repair capabilities. These materials hold potential for use in aerospace, automotive industries, and biomedical devices.

Latest Research Findings

Emerging studies have explored the use of this compound in bio-inspired materials and nanotechnology. Scientists have successfully utilized its unique properties to develop stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In addition, collaborative efforts between chemists and biologists have led to the discovery of novel biological activities associated with this compound. Preclinical studies suggest potential anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

Conclusion

The compound 1-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazepane-2-carboxylic acid (CAS No 2171559-67-2) represents a significant advancement in chemical synthesis and material science. Its versatile structure and promising applications across multiple disciplines underscore its importance as a valuable tool for researchers and industry professionals alike.